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Compound of Interest

Compound Name: Aldosterone-13C3

Cat. No.: B12384619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data, handling procedures,

and experimental applications of Aldosterone-13C3. The information is intended to ensure the

safe and effective use of this isotopically labeled steroid in a laboratory setting.

Safety Data and Hazard Identification
Aldosterone-13C3, as a solution in acetonitrile, presents hazards associated with both the

solvent and the compound itself. The following tables summarize the key safety information

derived from the Safety Data Sheet (SDS).

1.1. GHS Classification
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Hazard Class Hazard Category Hazard Statement

Flammable liquids Category 2
H225: Highly flammable liquid

and vapor.

Acute toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled.

Acute toxicity, Dermal Category 4
H312: Harmful in contact with

skin.

Eye irritation Category 2A
H319: Causes serious eye

irritation.

1.2. Physical and Chemical Properties

Property Value

Form Liquid

Appearance No data available

Odor No data available

Melting point/freezing point No data available

Initial boiling point and boiling range No data available

1.3. Exposure Controls and Personal Protection
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Control Parameter Recommendation

Engineering Controls

Use only outdoors or in a well-ventilated area.

Use explosion-proof electrical/ventilating/lighting

equipment.

Eye/Face Protection

Wear safety glasses with side-shields

conforming to EN166. Use equipment for eye

protection tested and approved under

appropriate government standards such as

NIOSH (US) or EN 166(EU).

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching glove's outer

surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices. Wash and dry hands.

Respiratory Protection

Where risk assessment shows air-purifying

respirators are appropriate use a full-face

respirator with multi-purpose combination (US)

or type ABEK (EN 14387) respirator cartridges

as a backup to engineering controls. If the

respirator is the sole means of protection, use a

full-face supplied air respirator.

Body Protection

Complete suit protecting against chemicals,

Flame retardant antistatic protective clothing.

The type of protective equipment must be

selected according to the concentration and

amount of the dangerous substance at the

specific workplace.

Safe Handling and Storage Procedures
Proper handling and storage are crucial to minimize risks associated with Aldosterone-13C3.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b12384619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2.1. Handling

Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Use non-sparking tools.

Take measures to prevent the build up of electrostatic charge.

Keep away from sources of ignition - No smoking.

Do not eat, drink or smoke when using this product.

Wash skin thoroughly after handling.

Wear appropriate protective clothing, gloves, and eye/face protection.

2.2. Storage

Store in a well-ventilated place.

Keep container tightly closed.

Keep cool.

Storage class (TRGS 510): 3 - Flammable liquids.

Experimental Protocols
Isotopically labeled steroids like Aldosterone-13C3 are primarily used as internal standards in

quantitative analysis, particularly in mass spectrometry-based methods. This enhances the

sensitivity and accuracy of detecting and quantifying steroids and their metabolites in biological

samples.

3.1. General Workflow for Steroid Quantification using Isotope Dilution Mass Spectrometry

The following is a generalized workflow for the use of Aldosterone-13C3 as an internal

standard in a research setting.
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Caption: Workflow for Steroid Quantification.
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3.2. Detailed Methodology for Blubber Hormone Analysis

The following protocol is adapted from a study that quantified aldosterone in dolphin blubber

using Aldosterone-13C3 as an internal standard.

Sample Preparation:

An aliquot of 1200 μL of acetonitrile is added to each blubber sample.

Samples are homogenized three times for 30 seconds at 6,500 rpm with 5-minute

intervals on ice.

The homogenized samples are centrifuged at 4 °C for 5 minutes at 7300 rpm and stored

overnight at −20 °C.

Extraction:

After at least 12 hours, the supernatants are transferred to glass test tubes.

The original homogenization tubes are rinsed twice with 800 μL of acetonitrile, vortexed,

and centrifuged, with the resulting supernatants added to the respective glass test tubes.

To remove lipids, 2.75 mL of hexane is added to the combined supernatants. The mixture

is vortexed for 30 seconds to separate the layers.

After waiting at least 10 minutes, the upper hexane layer is removed. This hexane rinse is

repeated until the fat layer is no longer visible.

The samples are stored at −20 °C overnight.

Sample Cleanup and Reconstitution:

The samples are dried at 30 °C using a centrifugal evaporator.

The dried samples are reconstituted in 500 μL of methanol to remove any remaining

debris.
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The reconstituted samples are vortexed for 30 seconds, sonicated for 5 minutes at 20 °C,

and then transferred to centrifuge tubes with a membrane filter.

The samples are centrifuged at 4 °C and 7300 rpm.

The filtered samples are transferred to new sterile glass tubes. The original tubes are

rinsed with an additional 500 μL of methanol, vortexed, and the rinse is added to the

filtered sample.

The samples are dried again, reconstituted in 150 μL of acetonitrile, and transferred to

autosampler vials for analysis.

Emergency and First Aid Procedures
In the event of exposure or accident, follow these procedures immediately.

4.1. First Aid Measures

Exposure Route First Aid Instructions

If Inhaled

If breathed in, move person into fresh air. If not

breathing, give artificial respiration. Consult a

physician.

In case of skin contact
Wash off with soap and plenty of water. Consult

a physician.

In case of eye contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

If swallowed

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

4.2. Firefighting Measures

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Specific hazards arising from the chemical: Carbon oxides, Nitrogen oxides (NOx). Forms

explosive mixtures with air at ambient temperatures.

Special protective equipment for firefighters: Wear self-contained breathing apparatus for

firefighting if necessary.

Aldosterone Signaling Pathway
Aldosterone plays a crucial role in regulating electrolyte and water balance. Its mechanism of

action involves binding to the mineralocorticoid receptor (MR), which then translocates to the

nucleus and modulates gene expression.
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Caption: Aldosterone Signaling Pathway.
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This guide provides a comprehensive overview for the safe handling and use of Aldosterone-
13C3. Always refer to the specific Safety Data Sheet provided by the supplier for the most

current and detailed information. Adherence to good laboratory practices and institutional

safety protocols is paramount.

To cite this document: BenchChem. [Aldosterone-13C3: A Technical Guide to Safe Handling
and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384619#aldosterone-13c3-safety-data-sheet-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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